Cas no 2680833-10-5 (4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid
• CAS No: 2680833-10-5
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5635233
• PubChem ID: 165924249
• Update Time: 2025-06-12

4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680833-10-5
• EN300-28292615
• 4-{[(tert-butoxy)carbonyl](phenyl)amino}benzoic acid
• 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid

• Inchi： 1S/C18H19NO4/c1-18(2,3)23-17(22)19(14-7-5-4-6-8-14)15-11-9-13(10-12-15)16(20)21/h4-12H,1-3H3,(H,20,21)
• InChI Key： MJPFWGDSKRWIDV-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid

Introduction to 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid (CAS No. 2680833-10-5)

4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680833-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, featuring a protective group and an amine functionality, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid consists of a benzoic acid core substituted with a tert-butoxy carbonyl (Boc) group and a phenylamino moiety. The Boc group serves as an acylation protecting group, commonly used in peptide synthesis to prevent unwanted side reactions. The presence of the phenylamino group introduces additional reactivity and potential biological activity, making this compound a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The unique structural features of 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid make it a promising candidate for further investigation in drug discovery. Specifically, the combination of the Boc-protected amine and the phenyl ring provides multiple sites for chemical modification, enabling the synthesis of complex molecules with tailored biological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics and protease inhibitors. The Boc group can be selectively removed under mild acidic conditions, allowing for controlled introduction of other functional groups or coupling reactions. This flexibility is particularly valuable in the design of peptidomimetics, which mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles.

Recent studies have demonstrated the utility of 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its potential as a precursor for inhibitors of matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue remodeling. The phenylamino group can be further functionalized to interact with catalytic residues in MMP active sites, potentially leading to highly selective inhibition.

Additionally, the benzoic acid core provides a scaffold that can be modified to enhance binding affinity or metabolic stability. This has led to investigations into its use as a starting material for designing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. By incorporating additional substituents on the phenyl ring or exploring different derivatives, chemists can fine-tune the pharmacological properties of these compounds.

The synthesis of 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid typically involves multi-step organic transformations, starting from commercially available benzoic acid derivatives. Key steps include selective protection of the carboxylic acid group with a Boc anhydride followed by introduction of the phenylamino moiety via nucleophilic aromatic substitution or other coupling reactions. Advances in synthetic methodologies have improved both yield and purity, making this compound more accessible for research applications.

In academic and industrial settings, 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid is widely used as a reference standard and intermediate in high-throughput screening campaigns. Its well-characterized structure and predictable reactivity allow researchers to rapidly test new hypotheses without extensive purification steps. This has accelerated drug discovery pipelines, particularly in academic institutions where resources may be limited.

The compound's compatibility with modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) further enhances its utility in research laboratories. These techniques provide detailed structural information and purity assessments, ensuring that researchers can confidently incorporate this intermediate into their synthetic routes.

Looking ahead, future research on 4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid may focus on expanding its applications beyond traditional drug discovery. For example, its role in materials science could be explored, particularly in designing functional polymers or organic electronic materials where benzoic acid derivatives are known to contribute unique properties such as fluorescence or charge transport capabilities.

Moreover, advancements in computational chemistry may enable more efficient virtual screening processes using this compound as a scaffold. Machine learning models trained on large datasets could predict optimal modifications or predict potential biological activities with higher accuracy than traditional methods alone. This interdisciplinary approach holds promise for accelerating innovation across multiple scientific disciplines.

In conclusion,4-{(tert-butoxy)carbonyl(phenyl)amino}benzoic acid (CAS No. 2680833-10-5) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical research and development. Its unique structural features make it an invaluable tool for creating novel therapeutics targeting diverse diseases while offering flexibility through modular synthetic strategies.